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These application notes provide a comprehensive overview and detailed protocols for the
administration of the anticancer agent Paclitaxel in mouse tumor models. Paclitaxel is a widely
used chemotherapeutic agent that acts as a mitotic inhibitor.[1]

Mechanism of Action

Paclitaxel's primary mechanism of action involves its binding to the B-tubulin subunit of
microtubules. This binding stabilizes the microtubules, preventing their depolymerization, which
is a crucial process for dynamic cellular functions, particularly mitosis. The stabilization of
microtubules leads to the arrest of the cell cycle in the G2/M phase, ultimately inducing
programmed cell death (apoptosis) in rapidly dividing cancer cells.[1][2] Beyond this, Paclitaxel
can also induce apoptosis through the activation of various signaling pathways, including the c-
Jun N-terminal kinase/stress-activated protein kinase (JNK/SAPK) and PI3K/AKT pathways.[1]

[2][3]

Signaling Pathways

Paclitaxel's induction of apoptosis is mediated by several key signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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